Cas no 338412-09-2 (Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-)

4-[[5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]benzenesulfonyl chloride is a highly functionalized aromatic sulfonyl chloride derivative, characterized by the presence of a naphthyridine core substituted with two trifluoromethyl groups and linked to a benzenesulfonyl chloride moiety via an ether bridge. The trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, while the sulfonyl chloride functionality provides a reactive handle for further derivatization, making it a versatile intermediate in organic synthesis. Its structural features suggest potential utility in the development of pharmaceuticals, agrochemicals, or advanced materials, particularly where electron-withdrawing properties and chemical reactivity are desired. The compound's unique combination of a naphthyridine scaffold and sulfonyl chloride group may offer advantages in designing molecules with specific binding or catalytic properties.
Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- structure
338412-09-2 structure
Product Name:Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-
CAS No:338412-09-2
MF:C16H7ClF6N2O3S
MW:456.746802568436
CID:302010
PubChem ID:3731212
Update Time:2025-07-02

Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]-
    • Benzenesulfonyl chloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- (9CI)
    • 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]benzenesulfonyl chloride
    • 4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonylchloride
    • AKOS005088396
    • 3K-002
    • 4-{[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy}benzene-1-sulfonyl chloride
    • DTXSID10395651
    • 4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonyl chloride
    • 338412-09-2
    • 4-{[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]oxy}benzenesulfonoyl chloride
    • Inchi: 1S/C16H7ClF6N2O3S/c17-29(26,27)9-3-1-8(2-4-9)28-13-6-5-10-11(15(18,19)20)7-12(16(21,22)23)24-14(10)25-13/h1-7H
    • InChI Key: XVRNOABVVNQUFX-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)OC1C=CC2C(N=1)=NC(C(F)(F)F)=CC=2C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 455.97711
  • Monoisotopic Mass: 455.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 77.5Ų

Experimental Properties

  • PSA: 69.15

Benzenesulfonylchloride, 4-[[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]oxy]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM268144-1g
4-((5,7-Bis(trifluoromethyl)-1,8-naphthyridin-2-yl)oxy)benzene-1-sulfonyl chloride
338412-09-2 97%
1g
$*** 2023-05-30
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